Cas no 107748-84-5 (Ethyl 3-Imino-2-5-(trifluoromethyl)pyridin-2-yl-2,3-dihydro-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-Imino-2-5-(trifluoromethyl)pyridin-2-yl-2,3-dihydro-1H-pyrazole-4-carboxylate
• CAS No: 107748-84-5
• MF: C₁₂H₁₁F₃N₄O₂
• MW: 300.236552476883
• MDL: MFCD01911397
• CID: 3109656
• PubChem ID: 722162
• Update Time: 2025-04-21

Ethyl 3-Imino-2-5-(trifluoromethyl)pyridin-2-yl-2,3-dihydro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate
• BUTTPARK 41\07-21
• IFLAB-BB F0307-0187
• 1955561-50-8
• ethyl5-amino-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylate
• HMS1755M16
• ethyl 3-imino-2-[5-(trifluoromethyl)pyridin-2-yl]-2,3-dihydro-1H-pyrazole-4-carboxylate
• AKOS000260521
• HMS2429I21
• ethyl 5-amino-1-[5-(trifluoromethyl)pyridin-2-yl]pyrazole-4-carboxylate
• Z55410457
• EN300-26777
• MLS000565658
• 5-amino-1-(5-trifluoromethyl-pyrid-2-yl)-4-ethoxycarbonyl-pyrazole
• MFCD01911397
• SR-01000005408
• STL306497
• 107748-84-5
• SR-01000005408-1
• SCHEMBL10689243
• CHEMBL1313911
• AB00457605-03
• 1H-Pyrazole-4-carboxylic acid,5-amino-1-[5-(trifluoromethyl)-2-pyridinyl]-, ethyl ester
• 5-amino-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-carboxylic acid ethyl ester
• SMR000152780
• G31486
• Ethyl 3-Imino-2-5-(trifluoromethyl)pyridin-2-yl-2,3-dihydro-1H-pyrazole-4-carboxylate

• MDL： MFCD01911397
• Inchi： 1S/C12H11F3N4O2/c1-2-21-11(20)8-6-18-19(10(8)16)9-4-3-7(5-17-9)12(13,14)15/h3-6H,2,16H2,1H3
• InChI Key： CTENAVZLUIFZJC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1C(=C(C(=O)OCC)C=N1)N)(F)F

Computed Properties

• Exact Mass: 300.083
• Monoisotopic Mass: 300.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 405.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 3-Imino-2-5-(trifluoromethyl)pyridin-2-yl-2,3-dihydro-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)